molecular formula C6H8CaCl4O8P2 B12670496 Phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester, calcium salt CAS No. 6465-91-4

Phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester, calcium salt

Cat. No.: B12670496
CAS No.: 6465-91-4
M. Wt: 452.0 g/mol
InChI Key: HPKCDFUFJXFCKD-UHFFFAOYSA-L
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Description

Phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester, calcium salt is a chemical compound known for its unique properties and applications. It is a derivative of phosphoric acid and contains the 2,2-dichloroethenyl group, which imparts specific chemical characteristics to the compound. This compound is used in various scientific research fields and industrial applications due to its reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester, calcium salt typically involves the esterification of phosphoric acid with 2,2-dichloroethenyl alcohol in the presence of a catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired ester. The calcium salt is then formed by reacting the ester with calcium hydroxide or calcium chloride.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors to maintain consistent reaction conditions. The raw materials are fed into the reactor, and the product is continuously removed and purified. This method ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester, calcium salt undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form higher oxidation state products.

    Reduction: It can be reduced under specific conditions to yield different products.

    Substitution: The 2,2-dichloroethenyl group can be substituted with other functional groups in the presence of suitable reagents.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

    Substitution Reagents: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphoric acid derivatives, while substitution reactions can produce a variety of substituted esters.

Scientific Research Applications

Phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester, calcium salt has several applications in scientific research:

    Chemistry: Used as a reagent in organic synthesis and catalysis.

    Biology: Employed in biochemical assays and as a component in buffer solutions.

    Medicine: Investigated for its potential use in drug delivery systems and as an active ingredient in pharmaceuticals.

    Industry: Utilized in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester, calcium salt involves its interaction with molecular targets through its functional groups. The 2,2-dichloroethenyl group can form covalent bonds with nucleophiles, while the phosphoric acid moiety can participate in hydrogen bonding and coordination with metal ions. These interactions enable the compound to exert its effects in various chemical and biological systems.

Comparison with Similar Compounds

Similar Compounds

    Phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester: Lacks the calcium salt component.

    Phosphoric acid, mono(2,2-dichloroethenyl) dimethyl ester: Contains an additional methyl group.

    Phosphoric acid, mono(2,2-dichloroethenyl) ethyl ester: Contains an ethyl group instead of a methyl group.

Uniqueness

Phosphoric acid, mono(2,2-dichloroethenyl) monomethyl ester, calcium salt is unique due to the presence of the calcium salt, which enhances its stability and solubility in aqueous solutions. This makes it particularly useful in applications where these properties are desired.

Properties

CAS No.

6465-91-4

Molecular Formula

C6H8CaCl4O8P2

Molecular Weight

452.0 g/mol

IUPAC Name

calcium;2,2-dichloroethenyl methyl phosphate

InChI

InChI=1S/2C3H5Cl2O4P.Ca/c2*1-8-10(6,7)9-2-3(4)5;/h2*2H,1H3,(H,6,7);/q;;+2/p-2

InChI Key

HPKCDFUFJXFCKD-UHFFFAOYSA-L

Canonical SMILES

COP(=O)([O-])OC=C(Cl)Cl.COP(=O)([O-])OC=C(Cl)Cl.[Ca+2]

Related CAS

13445-62-0 (Parent)

Origin of Product

United States

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